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Compound of Interest

Compound Name: Fmoc-N-Me-Ala-OH

Cat. No.: B557323 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental compliance.

This guide provides detailed procedures for the safe disposal of Fmoc-N-Me-Ala-OH (Fmoc-N-

methyl-L-alanine), a commonly used reagent in peptide synthesis.

Safety and Handling Profile
Fmoc-N-Me-Ala-OH is a combustible solid and, while not classified as a hazardous substance,

should be handled with standard laboratory precautions.[1] Personal protective equipment,

including eye shields and gloves, is recommended to prevent direct contact.

Quantitative Data Summary
The following table summarizes key quantitative data for Fmoc-N-Me-Ala-OH, compiled from

various safety data sheets.
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Property Value Reference

Molecular Formula C₁₉H₁₉NO₄

Molecular Weight 325.36 g/mol

Melting Point 147 - 153 °C [1][2]

Storage Temperature 2-8°C

Storage Class 11 - Combustible Solids [1]

Disposal Procedures
The appropriate disposal method for Fmoc-N-Me-Ala-OH and its associated waste depends on

its physical state (solid or in solution) and the nature of any contaminants.

Solid Waste Disposal:

Unused or Expired Solid:

Collect the pure, solid chemical in a designated, sealable container for solid chemical

waste.[1]

Ensure the container is clean, dry, and compatible with the chemical.

Clearly label the container with "Solid Chemical Waste" and the full chemical name.

Arrange for pickup and disposal through your institution's authorized chemical waste

handler.[1][3]

Contaminated Labware (e.g., gloves, weigh boats, wipes):

Place all contaminated solid waste into a designated container for solid chemical waste,

typically a lined pail or drum.[1]

The container must be clearly labeled, listing all chemical contaminants.[1]
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Seal the container when full and arrange for pickup by your authorized chemical waste

handler.

Liquid Waste Disposal:

This procedure applies to solutions containing Fmoc-N-Me-Ala-OH. The nature of the solvent

is the primary determinant of the disposal route.

Hazardous Liquid Waste (e.g., solutions in DMF, Piperidine):

Pour the solution into a designated, properly vented, and labeled hazardous liquid waste

container.

Ensure the container is chemically compatible with all components of the mixture.

The waste container label must accurately list all chemical constituents and their

approximate concentrations.[1]

Non-Hazardous Liquid Waste (e.g., aqueous buffers):

Collect the solution in a container labeled for non-hazardous aqueous chemical waste.[1]

Even if the solvent is non-hazardous, the chemical waste should not be disposed of down

the drain.[4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
N-Me-Ala-OH waste streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b557323?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Fmoc_Ala_OH_13C3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Fmoc_Ala_OH_13C3_A_Guide_for_Laboratory_Professionals.pdf
https://severnbiotech.com/wp-content/uploads/2021/04/60-1111-25_Fmoc-Ala-OH-99percent_sds.pdf
https://www.benchchem.com/product/b557323?utm_src=pdf-body
https://www.benchchem.com/product/b557323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fmoc-N-Me-Ala-OH Disposal Workflow

Identify Fmoc-N-Me-Ala-OH Waste
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Caption: Disposal workflow for Fmoc-N-Me-Ala-OH waste streams.

Accidental Release Measures
In the event of a spill, avoid dust formation.[2] Sweep up the solid material and place it in a

suitable, closed container for disposal.[2] Ensure adequate ventilation. For personal protection,

refer to the recommended PPE.
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It is crucial to consult your institution's Environmental Health and Safety (EHS) department for

specific guidance and to ensure compliance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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